Cas no 38204-31-8 (Acetic acid, [[(4-methoxyphenyl)thioxomethyl]thio]-)

• Product Name: Acetic acid, [[(4-methoxyphenyl)thioxomethyl]thio]-
• CAS No: 38204-31-8
• MF: C₁₀H₁₀O₃S₂
• MW: 242.314600467682
• CID: 1488609
• PubChem ID: 329767794
• Update Time: 2025-04-21

Acetic acid, [[(4-methoxyphenyl)thioxomethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[(4-methoxyphenyl)thioxomethyl]thio]-
• 2-(4-methoxybenzenecarbothioyl)sulfanylacetic acid
• (4-Methoxybenzothioylthio)ethanoic acid
• 2-[(4-Methoxyphenylthioxomethyl)thio]ethanoic acid
• CTA
• RAFT dithiobenzoate
• starbld0019356
• [(4-Methoxybenzothioyl)sulfanyl]acetic acid #
• SCHEMBL9416250
• AKOS024328410
• 2-(4-methoxybenzenecarbothioylsulfanyl)acetic acid
• ((4-Methoxybenzothioyl)thio)acetic acid
• 2-(4-Methoxyphenylcarbonothioylthio)ethanoic acid, >=97%
• F81326
• (4-METHOXYBENZENECARBOTHIOYLSULFANYL)ACETIC ACID
• 38204-31-8
• 2-(4-Methoxyphenylcarbonothioylthio)ethanoic acid
• 2-((4-Methoxyphenylcarbonothioyl)thio)acetic acid
• CS-0133371
• MFCD00451728
• OYGMVZNPQIMDSA-UHFFFAOYSA-N
• S-[p-Methoxythiobenzoyl]thioglycolic acid
• DTXSID10343753

• MDL： MFCD00451728
• Inchi： 1S/C10H10O3S2/c1-13-8-4-2-7(3-5-8)10(14)15-6-9(11)12/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： OYGMVZNPQIMDSA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C(C1C=CC(=CC=1)OC)=S

Computed Properties

• Exact Mass: 242.0072
• Monoisotopic Mass: 242.00713652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Melting Point: 122-125 °C
• PSA: 46.53

Acetic acid, [[(4-methoxyphenyl)thioxomethyl]thio]- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C